1-Ethoxy-4-fluoro-5-iodo-2-methoxybenzene

• CAS RN: 900174-84-7
• Molecular Formula: C9H10FIO2
• Molecular Weight: 296.08 g/mol
• IUPAC Name: 1-ethoxy-4-fluoro-5-iodo-2-methoxybenzene
• InChI: InChI=1S/C9H10FIO2/c1-3-13-9-5-7(11)6(10)4-8(9)12-2/h4-5H,3H2,1-2H3
• InChI Key: VVYOTTZNQZLJPW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1OC)F)I

Description

1-Ethoxy-4-fluoro-5-iodo-2-methoxybenzene is a useful research compound. Its molecular formula is C9H10FIO2 and its molecular weight is 296.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 64C (580 mg, 2.16 mmol), ethyl iodide (0.23 mL, 2.92 mmol) and K2CO3 (598 mg, 4.32 mmol) in DMF (5.0 mL) was heated at 40° C. for 3.0 h. It was diluted with diethyl ether, washed with brine and dried over Na2SO4. After evaporation of the solvent, the crude product was purified by silica gel chromatography (EtOAc:hexanes=1:5) to give 64D (540 mg, 85% yield) as a white solid. 1H NMR (400 MHz, CDCl3) δ ppm 1.42 (t, J=7.03 Hz, 3H) 3.82 (s, 3H) 4.01 (q, J=7.03 Hz, 2H) 6.64 (d, J=9.23 Hz, 1H) 7.09 (d, J=6.15 Hz, 1H).